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4'-Hydroxy Diclofenac-13C6 solubility DMSO
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Compound Focus: 4'-Hydroxy Diclofenac-13C6

CAS No.: 1189656-64-1

Cat. No.: S864629

Solubility Data for 4'-Hydroxy Diclofenac

The table below summarizes the available solubility information for the unlabeled compound, 4'-Hydroxy
Diclofenac (CAS 64118-84-9).

Solvent Solubility Status Additional Context

DMSO Soluble [1] Frequently used for preparing stock solutions in biological research
[1].
Ethanol Soluble [1] Suitable for dissolving the compound for experimental use [1].
Methanol Soluble [1] Appropriate for analytical and formulation work [1].
Water Information The parent drug, Diclofenac sodium, is sparingly soluble in water
missing [2].

For the isotope-labeled analog 4'-Hydroxy Diclofenac-13C6, no specific quantitative solubility data (e.g.,
mg/mL) is available in the searched sources [3]. The introduction of 13C isotopes does not alter the chemical
structure or bonding of the molecule, so the solubility profile of the labeled compound is expected to be

virtually identical to that of the unlabeled form for practical laboratory purposes.

© 2026 Smolecule. All rights reserved. 1/4 Tech Support


https://www.smolecule.com/products/s864629?utm_src=pdf-body
https://www.smolecule.com/products/s864629?utm_src=pdf-interest
https://www.chemsrc.com/en/cas/64118-84-9_1032934.html
https://www.chemsrc.com/en/cas/64118-84-9_1032934.html
https://www.chemsrc.com/en/cas/64118-84-9_1032934.html
https://www.chemsrc.com/en/cas/64118-84-9_1032934.html
https://www.chemsrc.com/en/cas/64118-84-9_1032934.html
https://www.chemsrc.com/en/cas/64118-84-9_1032934.html
https://www.drugs.com/pro/diclofenac.html
https://www.smolecule.com/products/s864629?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/4_-Hydroxy-Diclofenac-13C6
https://www.smolecule.com/products/s864629?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C U | e Specifications & Pricing

Experimental Considerations and Protocols

The confirmed solubility in DMSO, ethanol, and methanol means you can confidently use these solvents to

prepare stock solutions. Here is a standard protocol you can adapt for your research.

(Start Stock Solution PreparatimD

1. Select Solvent
(DMSO, Ethanol, or Methanol)
2. Weigh Compound
(Use precise analytical balance)

l

3. Add Solvent
(Add solvent gradually to the vial)

l

4. Initial Dissolution
(Vortex mixture for 10-30 seconds)

l

5. Ensure Complete Dissolution
(Sonicate for 2-5 minutes if needed)

6. Final Solution
(Clear stock solution ready for use or dilution)
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For analytical methods, a literature-cited protocol for determining diclofenac and its metabolites using

HPLC-MS/MS provides a reference framework [4]:

Sample Preparation: Plasma or tissue samples are processed by protein precipitation using a
solvent like acetonitrile.

Chromatography: Separation is performed on a reversed-phase C18 column.

Detection and Quantification: Analysis uses a triple-quadrupole mass spectrometer with
electrospray ionization in negative mode.

Solubility Enhancement Strategies

While 4'-Hydroxy Diclofenac is soluble in common organic solvents, its aqueous solubility might be limited.

If your research requires improving its solubility in water-based systems, the following established strategies

from formulation science can be applied [5] [6]:

Particle Size Reduction: Techniques like nanosuspension can increase the surface area in contact
with the solvent, enhancing the dissolution rate [5].

Salt Formation: Creating a salt form of the compound (e.g., sodium or diethylamine salt) can
significantly improve aqueous solubility, a method successfully used with the parent drug Diclofenac
[7116].

Use of Surfactants & Complexation: Incorporating surfactants or forming complexes with
cyclodextrins can help solubilize the compound in aqueous media [5].

Solid Dispersion: dispersing the drug in a hydrophilic polymer matrix can create an amorphous form
with higher solubility than the crystalline material [5] [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact

Your Ultimate Destination for Small-Molecule (aka. Address: ;)tntarlo, CA 91761, United
smolecule) Compounds, Empowering Innovative ales
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 4/ 4 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC11138808/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3399483/
https://www.sciencedirect.com/science/article/abs/pii/S0223523424007232
https://www.medchemexpress.com/search.html?q=Diclofenac&ft=&fa=&fp=&srsltid=AfmBOoprtOZpQJ8ovUqlBzrhJr5zk4OsWDv9b3D5s2cQ-i91Qd8Gg9gl
https://www.smolecule.com/products/b864629#4-hydroxy-diclofenac-13c6-solubility-dmso-ethanol-methanol
https://www.smolecule.com/products/b864629#4-hydroxy-diclofenac-13c6-solubility-dmso-ethanol-methanol
https://www.smolecule.com/products/b864629#4-hydroxy-diclofenac-13c6-solubility-dmso-ethanol-methanol
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s864629?utm_src=pdf-bulk
https://www.smolecule.com/products/s864629?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

